Cas no 186454-69-3 (Furo2,3-Dpyrimidin-4(3H)-one)

Furo2,3-Dpyrimidin-4(3H)-one structure
Furo2,3-Dpyrimidin-4(3H)-one structure
Product Name:Furo2,3-Dpyrimidin-4(3H)-one
CAS No:186454-69-3
Molecular Formula:C6H4N2O2
Molecular Weight:136.10816
MDL:MFCD18834319
CID:114817
PubChem ID:18919058

Furo2,3-Dpyrimidin-4(3H)-one Properties

Names and Identifiers

    • Furo[2,3-d]pyrimidin-4(3H)-one
    • 3H-furo[2,3-d]pyrimidin-4-one
    • AG-E-35658
    • CTK0H1322
    • CTK8H3806
    • furo[2,3-d]pyrimidin-4(1h)-one
    • SureCN2976500
    • SureCN7016170
    • Furo[2,3-d]pyrimidin-4(1H)-one (9CI)
    • 186454-69-3
    • AKOS006380675
    • SCHEMBL10435709
    • DTXSID40596472
    • MFCD18834319
    • Furo [2,3-d]pyrimidin-4-ol
    • Furo[2,3-d]pyrimidin-4(1H)-one(9CI)
    • AS-36146
    • furo[2,3-d]pyrimidin-4-one
    • SCHEMBL2976500
    • CS-0171536
    • DB-265106
    • 3H,4H-furo[2,3-d]pyrimidin-4-one
    • MDL: MFCD18834319
    • InChIKey: GBRNPUKAAYSNOS-UHFFFAOYSA-N
    • Inchi: InChI=1S/C6H4N2O2/c9-5-4-1-2-10-6(4)8-3-7-5/h1-3H,(H,7,8,9)
    • SMILES: C1=COC2=NC=NC(=C12)O

Computed Properties

  • Exact Mass: 136.02732
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 136.027277375g/mol
  • Heavy Atom Count: 10
  • Complexity: 190
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.1
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • PSA: 54.6
  • Color/Form: Pale-yellow to Yellow-brown Solid

Furo2,3-Dpyrimidin-4(3H)-one Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00B1O4-100mg
Furo[2,3-d]pyrimidin-4(1H)-one (9CI)
186454-69-3 97%
100mg
$368.00 2025-02-25
A2B Chem LLC
AF14580-100mg
3H,4H-Furo[2,3-d]pyrimidin-4-one
186454-69-3 97%
100mg
$324.00 2024-04-20
abcr
AB306886-100 mg
Furo[2,3-d]pyrimidin-4(3H)-one; 97%
186454-69-3
100mg
€962.70 2023-04-26
Ambeed
A286755-1g
Furo[2,3-d]pyrimidin-4(3H)-one
186454-69-3 98%
1g
$1378.0
AstaTech
52741-0.1/G
FURO[2,3-D]PYRIMIDIN-4(3H)-ONE
186454-69-3 97%
0.1/G
$574 2022-06-02
Chemenu
CM319375-1g
Furo[2,3-d]pyrimidin-4(3H)-one
186454-69-3 95%
1g
$*** 2023-03-30
Enamine
EN300-115325-1.0g
3H,4H-furo[2,3-d]pyrimidin-4-one
186454-69-3
1.0g
$854.0
eNovation Chemicals LLC
Y1253996-100mg
Furo[2,3-d]pyrimidin-4(1H)-one (9CI)
186454-69-3 97%
100mg
$1095
TRC
F822575-1mg
Furo[2,3-D]pyrimidin-4(3H)-one
186454-69-3
1mg
$ 70.00 2022-06-04

Furo2,3-Dpyrimidin-4(3H)-one Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:186454-69-3)Furo2,3-Dpyrimidin-4(3H)-one
A1209038
Purity:99%
Quantity:1g
Price($):1240.0